Cas no 792843-26-6 (Butanoic acid, 4-amino-4-imino-, methyl ester)
Butanoic acid, 4-amino-4-imino-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- EN300-7111838
- SCHEMBL12066602
- AKOS006364650
- methyl 3-carbamimidoylpropanoate
- 792843-26-6
- Butanoic acid, 4-amino-4-imino-, methyl ester
-
- Inchi: 1S/C5H10N2O2/c1-9-5(8)3-2-4(6)7/h2-3H2,1H3,(H3,6,7)
- InChI Key: XKVAJOLMMZXXMN-UHFFFAOYSA-N
- SMILES: C(OC)(=O)CCC(N)=N
Computed Properties
- Exact Mass: 130.074227566g/mol
- Monoisotopic Mass: 130.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 76.2Ų
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Boiling Point: 208.3±42.0 °C(Predicted)
- pka: 11.65±0.40(Predicted)
Butanoic acid, 4-amino-4-imino-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7111838-0.05g |
methyl 3-carbamimidoylpropanoate |
792843-26-6 | 0.05g |
$624.0 | 2023-05-30 | ||
| Enamine | EN300-7111838-0.1g |
methyl 3-carbamimidoylpropanoate |
792843-26-6 | 0.1g |
$653.0 | 2023-05-30 | ||
| Enamine | EN300-7111838-0.25g |
methyl 3-carbamimidoylpropanoate |
792843-26-6 | 0.25g |
$683.0 | 2023-05-30 | ||
| Enamine | EN300-7111838-0.5g |
methyl 3-carbamimidoylpropanoate |
792843-26-6 | 0.5g |
$713.0 | 2023-05-30 | ||
| Enamine | EN300-7111838-1.0g |
methyl 3-carbamimidoylpropanoate |
792843-26-6 | 1g |
$743.0 | 2023-05-30 | ||
| Enamine | EN300-7111838-2.5g |
methyl 3-carbamimidoylpropanoate |
792843-26-6 | 2.5g |
$1454.0 | 2023-05-30 | ||
| Enamine | EN300-7111838-5.0g |
methyl 3-carbamimidoylpropanoate |
792843-26-6 | 5g |
$2152.0 | 2023-05-30 | ||
| Enamine | EN300-7111838-10.0g |
methyl 3-carbamimidoylpropanoate |
792843-26-6 | 10g |
$3191.0 | 2023-05-30 |
Butanoic acid, 4-amino-4-imino-, methyl ester Related Literature
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on Butanoic acid, 4-amino-4-imino-, methyl ester
Butanoic acid, 4-amino-4-imino-, methyl ester (CAS No. 792843-26-6): A Comprehensive Overview
Butanoic acid, 4-amino-4-imino-, methyl ester (CAS No. 792843-26-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural and functional properties, is being explored for its potential applications in drug development, particularly in the synthesis of novel bioactive molecules.
The molecular structure of Butanoic acid, 4-amino-4-imino-, methyl ester consists of a butanoic acid backbone modified with an amino group at the fourth carbon and an imino group at the same position. The presence of these functional groups makes it a versatile intermediate in organic synthesis, enabling various chemical modifications that can lead to the development of new therapeutic agents. The methyl ester moiety further enhances its reactivity, making it a valuable building block for constructing more complex molecules.
In recent years, there has been a growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The combination of an amino group and an imino group in Butanoic acid, 4-amino-4-imino-, methyl ester has been found to exhibit promising biological activities. For instance, studies have shown that such compounds can interact with specific enzymes and receptors, potentially leading to the development of new drugs for treating various diseases.
One of the most intriguing aspects of this compound is its potential role in the synthesis of protease inhibitors. Proteases are enzymes that play a crucial role in many biological processes, and their overactivity or malfunction can lead to several diseases, including cancer and inflammation. By designing molecules that specifically inhibit these enzymes, researchers aim to develop novel therapeutic strategies. The unique structure of Butanoic acid, 4-amino-4-imino-, methyl ester makes it an ideal candidate for such applications.
The synthesis of Butanoic acid, 4-amino-4-imino-, methyl ester involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for research purposes.
The pharmacokinetic properties of Butanoic acid, 4-amino-4-imino-, methyl ester are also being studied to understand how it behaves within the body. Factors such as absorption, distribution, metabolism, and excretion (ADME) are critical considerations in drug development. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, which could make it a suitable candidate for further development into a therapeutic agent.
In addition to its potential therapeutic applications, Butanoic acid, 4-amino-4-imino-, methyl ester has also shown promise in the field of materials science. Its unique chemical properties make it useful in the development of new polymers and coatings with enhanced durability and functionality. Researchers are exploring ways to incorporate this compound into advanced materials that could have applications in various industries.
The regulatory landscape for compounds like Butanoic acid, 4-amino-4-imino-, methyl ester is another important consideration. Ensuring compliance with safety and quality standards is essential for their use in pharmaceuticals and other applications. Regulatory agencies require thorough characterization and testing to assess their safety and efficacy before they can be approved for commercial use.
The future prospects for Butanoic acid, 4-amino-4-imino-, methyl ester are bright, with ongoing research aimed at uncovering its full potential. Collaborative efforts between academia and industry are essential for advancing its development into new drugs and materials. As our understanding of its properties grows, so too will its applications across various fields.
792843-26-6 (Butanoic acid, 4-amino-4-imino-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)